Cas no 1024550-53-5 (N-propan-2-yl-N-[2-(propan-2-ylamino)ethyl]-4-(trifluoromethoxy)benzenesulfonamide)

• Product Name: N-propan-2-yl-N-[2-(propan-2-ylamino)ethyl]-4-(trifluoromethoxy)benzenesulfonamide
• CAS No: 1024550-53-5
• MF: C₁₅H₂₃F₃N₂O₃S
• MW: 368.414933443069
• MDL: MFCD00170353
• CID: 5176046
• Update Time: 2026-03-04

N-propan-2-yl-N-[2-(propan-2-ylamino)ethyl]-4-(trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-propan-2-yl-N-[2-(propan-2-ylamino)ethyl]-4-(trifluoromethoxy)benzenesulfonamide

• MDL： MFCD00170353
• Inchi： 1S/C15H23F3N2O3S/c1-11(2)19-9-10-20(12(3)4)24(21,22)14-7-5-13(6-8-14)23-15(16,17)18/h5-8,11-12,19H,9-10H2,1-4H3
• InChI Key： SNUGQPGDRCSPOQ-UHFFFAOYSA-N
• SMILES： C1(S(N(C(C)C)CCNC(C)C)(=O)=O)=CC=C(OC(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-propan-2-yl-N-[2-(propan-2-ylamino)ethyl]-4-(trifluoromethoxy)benzenesulfonamide

N-propan-2-yl-N-[2-(propan-2-ylamino)ethyl]-4-(trifluoromethoxy)benzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 1024550-53-5, known as N-propan-2-yl-N-[2-(propan-2-ylamino)ethyl]-4-(trifluoromethoxy)benzenesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex molecular structure, which includes a benzenesulfonamide core, a trifluoromethoxy substituent, and a branched aliphatic chain. The benzenesulfonamide group is a common motif in drug design due to its ability to act as a bioisostere for carboxylic acids, while the trifluoromethoxy group introduces electronic and steric effects that can modulate biological activity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a bioisostere in replacing carboxylic acid groups in bioactive molecules, thereby enhancing their pharmacokinetic profiles. The trifluoromethoxy substituent has been shown to improve the compound's solubility and stability, making it a promising candidate for drug delivery systems. Furthermore, the aliphatic chain in this molecule provides opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions. The synthesis typically begins with the preparation of the benzenesulfonamide core, followed by the introduction of the trifluoromethoxy group via electrophilic substitution. The aliphatic chain is then appended through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have significantly streamlined these processes, reducing reaction times and improving yields.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated as a lead compound for anti-inflammatory and antitumor agents. Its ability to modulate key signaling pathways makes it an attractive candidate for drug development. Additionally, the compound's unique electronic properties have led to its exploration in materials science, particularly in the design of advanced polymers and coatings with enhanced thermal and mechanical stability.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity of this compound. Initial studies suggest that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and to develop strategies for safe disposal.

In conclusion, N-propan-2-yl-N-[2-(propan-2-ylamino)ethyl]-4-(trifluoromethoxy)benzenesulfonamide (CAS No. 1024550-53-5) represents a versatile chemical entity with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and innovation.